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Compound of Interest

Compound Name: Z-Hyp-OMe

Cat. No.: B554447

This guide provides a detailed overview of the core physicochemical properties of Z-Hyp-OMe
(N-Benzyloxycarbonyl-4-trans-hydroxy-L-proline methyl ester), a key reagent in biochemical
and pharmaceutical research. The information is tailored for researchers, scientists, and
professionals engaged in drug development and peptide synthesis.

Core Molecular Data

The fundamental molecular characteristics of Z-Hyp-OMe are summarized below. This data is
essential for accurate experimental design, stoichiometric calculations, and analytical
characterization.

Parameter Value Reference
Molecular Formula C14H17NOs [1112]131[4]
Molecular Weight 279.29 g/mol [1112114]
CAS Number 64187-48-0 [1][3]

Experimental Protocols

The determination of the molecular weight and formula of Z-Hyp-OMe is typically achieved
through standard analytical chemistry techniques.

1. Mass Spectrometry for Molecular Weight Determination:
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o Methodology: High-resolution mass spectrometry (HRMS), often coupled with liquid
chromatography (LC-MS), is the primary method for accurately determining the molecular
weight.

o Sample Preparation: A dilute solution of Z-Hyp-OMe is prepared in a suitable solvent such
as methanol or acetonitrile.

 Instrumentation: An electrospray ionization (ESI) source is commonly used to generate ions
of the analyte. The mass analyzer (e.g., Time-of-Flight or Orbitrap) then separates the ions
based on their mass-to-charge ratio (m/z).

o Data Analysis: The resulting mass spectrum will show a prominent peak corresponding to the
protonated molecule [M+H]*. The precise mass of this ion is used to calculate the
monoisotopic molecular weight of the neutral molecule with high accuracy.

2. Elemental Analysis for Molecular Formula Confirmation:

o Methodology: Combustion analysis is employed to determine the percentage composition of
carbon (C), hydrogen (H), and nitrogen (N).

 Instrumentation: A CHN analyzer combusts a small, precisely weighed sample of Z-Hyp-
OMe in a stream of pure oxygen. The resulting combustion gases (COz, H20, and N2) are
separated and quantified by detectors.

o Data Analysis: The percentage composition of each element is used to derive the empirical
formula. This, in combination with the accurate molecular weight from mass spectrometry,
confirms the definitive molecular formula.

Workflow and Data Representation

The logical flow for identifying and presenting the core molecular data of a chemical compound
like Z-Hyp-OMe is illustrated below.
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Caption: Workflow for obtaining and presenting Z-Hyp-OMe molecular data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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